molecular formula C8H11NO2 B8277546 2-Aminomethoxyanisole

2-Aminomethoxyanisole

Cat. No.: B8277546
M. Wt: 153.18 g/mol
InChI Key: QZERQIUDKAQIFM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Aminomethoxyanisole is a useful research compound. Its molecular formula is C8H11NO2 and its molecular weight is 153.18 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H11NO2

Molecular Weight

153.18 g/mol

IUPAC Name

(2-methoxyphenoxy)methanamine

InChI

InChI=1S/C8H11NO2/c1-10-7-4-2-3-5-8(7)11-6-9/h2-5H,6,9H2,1H3

InChI Key

QZERQIUDKAQIFM-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC=C1OCN

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of the 2-cyanomethoxyanisole (5.6 g, 0.034 mol) in anhydrous ammonia (25 ml) and ethanol (50 ml) was heated to 120° C. at 500 psi for 12 h in the presence of raney nickel (1.4 g). The reaction mixture was filtered, concentrated under reduced pressure, the residue taken up in ether, and washed with 1.2 M HCl. The acidic phase was then rendered basic (pH=12) with careful addition of solid KOH and the alkaline solution extracted with ether. The organic phase was dried (MgSO4) and concentrated under reduced pressure to give the product (1.99 g, 35%) as an oil. IR. NMR. MS.
Quantity
5.6 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
1.4 g
Type
catalyst
Reaction Step One
Yield
35%

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